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Compound of Interest

Compound Name: Trimethyl orthoacetate

Cat. No.: B104717

An In-depth Technical Guide to the Safety and Handling of Trimethyl Orthoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethyl orthoacetate (TMOA), also known as 1,1,1-trimethoxyethane, is a versatile reagent
widely utilized in organic synthesis, particularly as an intermediate in the production of
pharmaceuticals and other specialty chemicals.[1] Its utility stems from its function as an
efficient acylating agent.[1] However, its chemical properties necessitate a thorough
understanding of its hazards and the implementation of rigorous safety protocols to ensure the
well-being of laboratory personnel and the integrity of research. This guide provides a
comprehensive overview of the safety and handling precautions for trimethyl orthoacetate,
tailored for professionals in research and drug development.

Hazard Identification and Classification

Trimethyl orthoacetate is classified as a hazardous chemical and requires careful handling.[2]
[3] It is a highly flammable liquid and vapor, can cause serious eye irritation, and may provoke
an allergic skin reaction.[2][3][4]

GHS Hazard Statements:

o H225: Highly flammable liquid and vapor.[4][5][6]
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e H317: May cause an allergic skin reaction.[4][5][7]
e H319: Causes serious eye irritation.[4][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of trimethyl orthoacetate is presented
in the table below. This data is crucial for understanding its behavior under various laboratory

conditions.
Property Value Source(s)
CAS Number 1445-45-0 [2][3][8]
Molecular Formula C5H1203 [1112][8]
Molecular Weight 120.15 g/mol [1][2]
Appearance Colorless liquid [8]
Odor Irritating [8]
Boiling Point 107 - 109 °C [8]
Flash Point 13-16 °C (55.4 - 60.8 °F) [1112]
Density 0.944 g/mL at 25 °C
Refractive Index 1.388 [2]
Stability Moisture and air sensitive [21[31[8]

Toxicological Information

The toxicological profile of trimethyl orthoacetate indicates that while it does not present a
high acute toxicity hazard based on current information, appropriate precautions must be taken
to avoid exposure.[3][8]
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Route of . .
Endpoint Species Value Source(s)
Exposure
> 2000 mg/kg
Oral LD50 Rat [3]
bw, 24hr
> 2000 mg/kg
Dermal LD50 Rat [3]

bw, 24h

Note on Experimental Protocols: The provided toxicological data is based on standardized tests

(e.g., OECD Test Guidelines). However, detailed experimental methodologies for these specific

studies are not publicly available in the cited safety data sheets. Researchers should refer to

the relevant testing guidelines for comprehensive protocols.

Safe Handling and Storage

Proper handling and storage procedures are paramount to minimizing the risks associated with

trimethyl orthoacetate.

Handling

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
vapors.[9]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][4][10]

Ground and bond containers when transferring material to prevent static discharge.[4][9][11]
Use only non-sparking tools.[2][3][4]

Avoid contact with skin, eyes, and clothing.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][7][9]

Do not eat, drink, or smoke when using this product.[10]

Wash hands thoroughly after handling.[9]
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Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][9][10]
o Keep away from incompatible materials such as acids.[2][3]
o Store in a designated flammables area.[2][3][10]

e The product is moisture and air-sensitive; store under an inert atmosphere if necessary for
long-term stability.[2][3][8]

Logical Workflow for Handling Trimethyl Orthoacetate
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Caption: Standard operating procedure for handling trimethyl orthoacetate.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling trimethyl
orthoacetate.
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o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2][9]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[2][9] Flame-retardant antistatic protective clothing is recommended.

[7]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an organic vapor
cartridge.[2][3]

First-Aid Measures
In the event of exposure, immediate first aid is critical.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2][3][8]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation or a rash occurs, seek medical advice.[2][3][4] Remove contaminated clothing and
wash it before reuse.[4]

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[2][3][8]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a poison center or a doctor if you feel unwell.[2][4][11]

First-Aid Response Flowchart
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Caption: Decision-making guide for first-aid response to exposure.
Fire-Fighting Measures
Trimethyl orthoacetate is highly flammable and presents a significant fire hazard.

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[2][3][4] Water mist may be used to cool closed containers.[2]

e Unsuitable Extinguishing Media: Do not use a heavy water stream.[4]

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[3][9] Containers may explode when heated.[2][3][9] Thermal decomposition can lead to
the release of irritating gases and vapors, including carbon monoxide, carbon dioxide, and
methanol.[2][3]

» Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][4][9]
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Accidental Release Measures

In case of a spill or leak, immediate and appropriate action is necessary to prevent the situation
from escalating.

o Personal Precautions: Evacuate unnecessary personnel.[4] Ensure adequate ventilation.[2]
Remove all sources of ignition.[2][9] Avoid contact with skin and eyes.[4]

e Environmental Precautions: Prevent the product from entering drains, sewers, or public
waters.[4][7][10]

¢ Methods for Containment and Cleaning Up: Absorb the spill with inert material such as dry
sand or earth and place it into a chemical waste container.[4][9] Use spark-proof tools and
explosion-proof equipment during cleanup.[2][10]

Disposal Considerations

Dispose of trimethyl orthoacetate and its containers in accordance with local, state, and
federal regulations.[2] Do not empty into drains.[3] Waste materials should be handled by a
licensed waste disposal company.

Conclusion

Trimethyl orthoacetate is a valuable chemical reagent, but its hazardous properties demand
respect and careful management. By adhering to the guidelines outlined in this document,
researchers, scientists, and drug development professionals can mitigate the risks and ensure
a safe working environment. Always consult the most current Safety Data Sheet (SDS) before
use and ensure all personnel are trained on the appropriate handling and emergency
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trimethyl orthoacetate safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104717#trimethyl-orthoacetate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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